Cas no 66216-18-0 (2-Propenenitrile, 3-(2-methoxyethoxy)-)

• Product Name: 2-Propenenitrile, 3-(2-methoxyethoxy)-
• CAS No: 66216-18-0
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 396663
• PubChem ID: 71375155
• Update Time: 2025-04-19

2-Propenenitrile, 3-(2-methoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-(2-methoxyethoxy)-
• 3-(2-methoxyethoxy)prop-2-enenitrile
• DTXSID40797907
• 66216-18-0

• Inchi： 1S/C6H9NO2/c1-8-5-6-9-4-2-3-7/h2,4H,5-6H2,1H3
• InChI Key： FONKZUYMONEKTC-UHFFFAOYSA-N
• SMILES： O(C)CCOC=CC#N

Computed Properties

• Exact Mass: 127.06337
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25